2-(2,4-dichlorophenoxy)-N-(5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,4-dichlorophenoxy)-N-(5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H15Cl2N5O3 and its molecular weight is 396.23. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Inhibitors and Pharmaceutical Potential
Five-Lipoxygenase Activity Protein Inhibition : A study by Latli et al. (2015) explored a novel inhibitor, closely related to the chemical structure , demonstrating significant potential in inhibiting five-lipoxygenase activity protein. This suggests possible pharmaceutical applications in treating conditions where this enzyme plays a role (Latli, Hrapchak, Gao, Busacca, & Senanayake, 2015).
Antibacterial and Anti-enzymatic Potential : Nafeesa et al. (2017) synthesized derivatives with a similar molecular structure, showing promise in antibacterial activities and enzyme inhibition, highlighting the chemical's potential for developing new antimicrobial agents (Nafeesa, Aziz‐ur‐Rehman, Abbasi, Siddiqui, Rasool, & Shah, 2017).
Molecular and Structural Analysis
Molecular Docking Studies : Basra et al. (2019) conducted molecular docking studies on derivatives of 1,3,4-oxadiazole, revealing insights into their interactions with biological targets, which can inform the development of new pharmaceuticals (Basra, Batool, Farhat, Tajammal, Khan, Majid, Naeem, Munawar, Zia-ur-Rahman, & Mehr-un-nisa, 2019).
Nonlinear Optical Properties : Castro et al. (2017) investigated the nonlinear optical properties of crystalline acetamides, including structures similar to the chemical . This study highlights potential applications in photonic devices like optical switches and modulators (Castro, Osório, Ternavisk, Napolitano, Valverde, & Baseia, 2017).
Antitubercular and Antioxidant Activities
Antitubercular Activity : Prathap et al. (2014) synthesized novel derivatives showing significant antitubercular activity against Mycobacterium tuberculosis, suggesting potential use in treating tuberculosis (Prathap, Himaja, Mali, & Munirajasekhar, 2014).
Antioxidant Properties : The antioxidant properties of certain compounds structurally related to the chemical were explored, indicating their potential use in preventing oxidative stress-related damage (Chkirate, Fettach, Karrouchi, Sebbar, Essassi, Mague, Radi, El Abbes Faouzi, Adarsh, & Garcia, 2019).
Miscellaneous Applications
Corrosion Inhibition : Yıldırım & Cetin (2008) studied derivatives of acetamide for their efficiency as corrosion inhibitors, providing insights into industrial applications for protection against corrosion (Yıldırım & Cetin, 2008).
Synthesis and Characterization : Various studies focused on the synthesis and characterization of nitrogen heterocycles and isocyanide complexes derived from similar compounds, providing foundational knowledge for further applications in materials science and chemistry (Faraco, Filho, Prado, Alves, Prado, & D'Accorso, 1999); (Tamm, Lügger, & Hahn, 1996).
Properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[5-(1-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15Cl2N5O3/c1-9(2)23-6-5-12(22-23)15-20-21-16(26-15)19-14(24)8-25-13-4-3-10(17)7-11(13)18/h3-7,9H,8H2,1-2H3,(H,19,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWQQEPDMTOLTRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=CC(=N1)C2=NN=C(O2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15Cl2N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.